trans-Decahydro-[1,5]naphthyridine

• IUPAC Name: (4aS,8aR)-1,2,3,4,4a,5,6,7,8,8a-decahydro-1,5-naphthyridine
• InChI: InChI=1S/C8H16N2/c1-3-7-8(9-5-1)4-2-6-10-7/h7-10H,1-6H2/t7-,8+
• InChI Key: RQPDLNSKAAOHTF-OCAPTIKFSA-N
• Canonical SMILES: C1CC2C(CCCN2)NC1
• Isomeric SMILES: C1C[C@@H]2[C@H](CCCN2)NC1
• Molecular Formula: C8H16N2
• Molecular Weight: 140.23 g/mol

Description

Trans-Decahydro-[1,5]naphthyridine is a useful research compound. Its molecular formula is C8H16N2 and its molecular weight is 140.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Structural Analysis of Tetrahydronaphthyridines : It is useful in establishing the structures of tetrahydronaphthyridines through ionization measurements, ultraviolet, and proton magnetic resonance spectroscopy (Armarego, 1967).

• Introduction of Side Chains in Derivatives : This compound is used for introducing glycerol and dihydroxycarboxylic side chains into cis- and trans-decahydronaphthalene derivatives (Nazarov, Aleksandrova, & Akhrem, 1958).

• Bridging Ligands in Ru(II) Complexes : 1,5-Naphthyridine acts as a new linker for constructing bridging ligands and their corresponding Ru(II) complexes (Singh & Thummel, 2009).

• Ligands in Metal Carbonyl Complexes : Trans-Decahydro-1,8-naphthyridine complexes can function as both mono- and bidentate ligands in metal carbonyl complexes, influencing the bonding mode between metal and heterocycles (Reed & Hendricker, 1972).

• Applications in Medicinal Chemistry : Derivatives of 1,8-naphthyridine have potential applications in neurological disorders, antimicrobial, antiviral, anticancer, anti-inflammatory, and analgesic activities (Madaan et al., 2015).

• Use in Dimetal Chemistry : Naphthyridine derivatives, including trans-Decahydro-[1,5]naphthyridine, are used in dimetal chemistry and have been a key ingredient in the anti-bacterial drug GramoNeg (Bera, Sadhukhan, & Majumdar, 2009).

• Synthesis of Pentacyclic Derivatives : The synthesized octahydrobenzo[b]indeno[1,2,3-de][1,8] naphthyridine and decahydropyrido[2,3,4-gh]phenanthridine derivatives show high efficiency in synthesizing new compounds (Cao et al., 2013).